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Introduction

Intracellular cytokine staining (ICS) is a powerful flow cytometry-based technique used to
identify and quantify cytokine-producing cells at a single-cell level. This method is crucial for
studying cellular immune responses, particularly in the context of vaccine development and
immunotherapy.[1] Stimulation of T cells with specific antigens, such as the influenza A virus
nucleoprotein (NP) derived peptide NP(396-404), allows for the characterization of antigen-
specific T cell function. This application note provides a detailed protocol for performing ICS on
splenocytes following NP(396-404) stimulation, along with representative data and a
description of the underlying signaling pathway.

The NP(396-404) peptide is a well-characterized immunodominant epitope for CD8+ T cells in
the context of the H-2Db MHC class | molecule in C57BL/6 mice. Upon recognition of the
NP(396-404)-MHC complex by the T cell receptor (TCR), a signaling cascade is initiated,
leading to T cell activation, proliferation, and cytokine production. Key pro-inflammatory
cytokines, such as Interferon-gamma (IFN-y) and Tumor Necrosis Factor-alpha (TNF-a), are
hallmarks of an effective cytotoxic T lymphocyte (CTL) response.
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T Cell Receptor (TCR) Signaling Pathway

The interaction between the T cell receptor (TCR) on a CD8+ T cell and the NP(396-404)
peptide presented by an MHC class | molecule on an antigen-presenting cell (APC) initiates a
complex signaling cascade.[2] This recognition event triggers the phosphorylation of
immunoreceptor tyrosine-based activation motifs (ITAMs) within the CD3 complex by Src-family
kinases like Lck.[3][4] Phosphorylated ITAMs recruit and activate ZAP-70, which in turn
phosphorylates key adaptor proteins, including Linker for Activation of T cells (LAT) and SLP-
76.[3][4] This leads to the formation of a larger signaling complex that activates downstream
pathways, including the PLCy1l, MAPK, and PI3K-AKT pathways.[2] Ultimately, these signaling
events culminate in the activation of transcription factors that drive the expression of cytokine
genes, such as IFN-y and TNF-a.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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